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Compound of Interest

Compound Name: Monocrotophos-d6

Cat. No.: B13828459

Disclaimer: This document has been compiled to provide a comprehensive overview of the
safety data for Monocrotophos-d6. As a specific, detailed Safety Data Sheet (SDS) for the
deuterated isotope Monocrotophos-d6 is not readily available, this guide is primarily based on
the well-established data for its non-deuterated counterpart, Monocrotophos (CAS No: 6923-
22-4). The toxicological and safety profiles of deuterated compounds are generally considered
to be very similar to their non-deuterated analogues. This guide is intended for use by
researchers, scientists, and professionals in drug development and related fields.

Chemical Identification and Physical Properties

Monocrotophos-dé6 is the deuterated form of Monocrotophos, an organophosphate
insecticide.[1] It is primarily used as a labeled internal standard in analytical and research
applications for the detection and quantification of Monocrotophos.[1]

Table 1: Chemical and Physical Properties of Monocrotophos-d6é and Monocrotophos
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Property

Monocrotophos-d6

Monocrotophos Source(s)

Chemical Name

Phosphoric Acid
Dimethyl-d6 (1E)-1-
Methyl-3-
(methylamino)-3-oxo-

1-propenyl Ester

Dimethyl (E)-1-methyl-
2-
[11[2]

(methylcarbamoyl)viny

| phosphate

Apadrin-d6, Azodrin-

Azodrin, Nuvacron,

Synonyms ) [1]
d6, Nuvacron-d6 Apadrin
CAS Number 1795136-77-4 6923-22-4
Molecular Formula C7HsDsNOsP C7H14NOsP
Molecular Weight 229.2 g/mol 223.16 g/mol
Colorless, )
] Colorless to reddish-
hygroscopic crystals o
Appearance ) ) brown solid with a
(technical grade is a )
] ] mild, ester odor
reddish-brown solid)
) ) ] 54-55 °C (129.2-131
Melting Point Not available R
- ) ] 125 °C (257 °F) at
Boiling Point Not available
0.0005 mmHg
Vapor Pressure Not available 0.001 mmHg at 20°C
Water Solubility Not available Soluble/Miscible
Partition Coefficient ]
Not available -0.22 (calculated)

(logP)

Hazard Identification and Classification

Monocrotophos is classified as a highly toxic substance and presents a significant health
hazard upon exposure.

Table 2: Hazard Classification
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Hazard Class Category Hazard Statement Source(s)
o H300: Fatal if
Acute Toxicity, Oral Category 2
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ) )
with skin
Acute Toxicity, o
) Category 2 H330: Fatal if inhaled
Inhalation
H341: Suspected of
Germ Cell _ _
o Category 2 causing genetic
Mutagenicity
defects
Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment, Category 1 o
aquatic life
Acute
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 aquatic life with long

Chronic

lasting effects

GHS Hazard Pictograms:

Environmental Hazard

Environment
(Aquatic Toxicity)

Health Hazard

Health Hazard
(Mutagenicity)

Skull and Crossbones
(Fatal Toxicity)
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Caption: GHS Hazard Pictograms for Monocrotophos.

Toxicological Information

Monocrotophos is a potent cholinesterase inhibitor, which is the primary mechanism of its

toxicity. It affects the nervous system by disrupting normal nerve impulse transmission.

Table 3: Acute Toxicity Data for Monocrotophos

Route of Exposure  Species

LD50/LC50 Value Source(s)

Oral Rat (male) 17-18 mg/kg

Oral Rat (female) 20 mg/kg

Dermal Rat (male) 126 mg/kg

Dermal Rat (female) 112 mg/kg

Dermal Rabbit 354 mg/kg
Inhalation Rat LC50: 0.8 mg/L air

Symptoms of Acute Exposure: Symptoms of poisoning are characteristic of organophosphate

exposure and include:

o Muscular weakness

e Blurred vision

e Profuse perspiration

e Confusion

e Vomiting

e Abdominal pain
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o Constricted pupils
¢ In severe cases, seizures, coma, respiratory failure, and death may occur.
Chronic Toxicity:

» Reproductive Effects: In rats, doses of 2 mg/kg/day resulted in fetuses with lower than
average length and weight.

» Teratogenic Effects: No teratogenic effects were observed in rats at the highest dose tested
(2 mg/kg/day).

o Mutagenic Effects: Studies suggest that Monocrotophos may be weakly mutagenic.

e Carcinogenic Effects: Monocrotophos was not found to be carcinogenic in rats at the highest
dose tested (0.45 mg/kg/day).

Experimental Protocols

Detailed experimental protocols for the toxicological studies are not typically provided in
standard safety data sheets. However, the methodologies for determining LD50 and LC50
values generally follow internationally recognized guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (LD50) - Based on OECD Guideline 420 (Acute Oral
Toxicity - Fixed Dose Procedure):
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Start: Healthy, young adult animals
(e.g., rats)

(Acclimatization Period)
Gasting (food, not waterD

Administer single dose of test substance
via gavage

'

Observe for signs of toxicity
(several times on day 1, then daily)

'

Observation period up to 14 days

'

Gross necropsy of all animals

'

(Data Analysis and LD50 Estimation)

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study.
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First Aid Measures

Immediate medical attention is crucial in case of exposure to Monocrotophos.

Table 4: First Aid Procedures

Exposure Route First Aid Measures Source(s)

Move the person to fresh air. If

breathing has stopped, give
Inhalation artificial respiration. Keep the

person warm and at rest. Get

medical attention immediately.

Remove contaminated clothing
and shoes immediately. Wash
) the affected area with soap
Skin Contact )
and plenty of water until no
chemical remains. Get medical

help if symptoms persist.

Immediately flush eyes with
large amounts of water or
normal saline for at least 15
Eye Contact ) . s
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

Do not induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion i
anything by mouth to an
unconscious person. Get

immediate medical attention.

First Aid Decision Pathway:
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Exposure to Monocrotophos-d6

Assess Route of Exposure EE——

Inhaled

Ingested

Y

Ingestion

Inhalation Skin Contact Eye Contact

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth if conscious.
Do not induce vomiting.

Remove contaminated clothing.
Wash with soap and water.

Flush with water for 15 mins.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response.

Handling, Storage, and Disposal

Handling:

Avoid all personal contact, including inhalation.
Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including impervious clothing,
gloves, and safety goggles.

Do not eat, drink, or smoke when handling this product.

Wash hands thoroughly after handling.
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Storage:

» Store in the original, tightly closed, and properly labeled container.

e Keep in a cool, well-ventilated, and locked area, away from direct sunlight.
o Store away from foodstuffs and animal feed.

» Incompatible with alkaline compounds, metals, and low molecular weight alcohols and
glycols.

Disposal:

e Wastes resulting from the use of this product are considered hazardous and must be
disposed of at an approved waste disposal facility.

o Large quantities should be incinerated at high temperatures in a facility with an effluent gas
scrubbing system.

o Comply with all local, state, and federal regulations for hazardous waste disposal.

Ecological Information

Monocrotophos is highly toxic to many forms of wildlife, particularly birds and aquatic
organisms.

Table 5: Ecotoxicity Data for Monocrotophos
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Organism Toxicity Value Source(s)
Birds

Bobwhite quail LD50: 0.94 mg/kg

Mallard duck LD50: 4.76 mg/kg

California qualil LD50: 0.76 mg/kg

Canada goose LD50: 1.58 mg/kg

Aquatic Organisms

Rainbow trout LC50 (48h): 7 mg/L
Bluegill sunfish LC50 (48h): 23 mg/L
Daphnia EC50 (48h): 0.023 mg/L
Other

Bees Highly toxic

Environmental Fate:

e Monocrotophos has a low persistence in the environment and does not tend to accumulate
in soil.

e Its half-life in soil is less than 7 days.

e On plant foliage, the half-life is approximately 1.3 to 3.4 days.

This technical guide provides a summary of the critical safety information for Monocrotophos-
d6, based on the data available for Monocrotophos. It is imperative for all users to consult the
most current and specific Safety Data Sheet provided by the manufacturer before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13828459#safety-data-sheet-for-monocrotophos-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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